Cas no 1419639-70-5 (DABCYL C2 maleimide)

• Product Name: DABCYL C2 maleimide
• CAS No: 1419639-70-5
• MF: C₂₁H₂₁N₅O₃
• MW: 391.42
• CID: 5092899
• PubChem ID: 164186521
• Update Time: 2025-11-03

DABCYL C2 maleimide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[2-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)ethyl]-4-[2-[4-(dimethylamino)phenyl]diazenyl]-
• D5954
• MFCD34597908
• 4-{2-[4-(dimethylamino)phenyl]diazen-1-yl}-N-[2-(2,5-dioxopyrrol-1-yl)ethyl]benzamide
• DABCYL C2 maleimide
• 1419639-70-5
• 4-((4-(Dimethylamino)phenyl)diazenyl)-N-(2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)ethyl)benzamide
• E85909

• Inchi： 1S/C21H21N5O3/c1-25(2)18-9-7-17(8-10-18)24-23-16-5-3-15(4-6-16)21(29)22-13-14-26-19(27)11-12-20(26)28/h3-12H,13-14H2,1-2H3,(H,22,29)
• InChI Key： OIRKWYPHVXZGOW-UHFFFAOYSA-N
• SMILES： C(NCCN1C(=O)C=CC1=O)(=O)C1=CC=C(N=NC2=CC=C(N(C)C)C=C2)C=C1

Computed Properties

• Exact Mass: 391.16443955g/mol
• Monoisotopic Mass: 391.16443955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 641
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 94.4Ų

Additional information on DABCYL C2 maleimide

Research Briefing on DABCYL C2 Maleimide (CAS: 1419639-70-5) and Its Applications in Chemical Biology and Medicine

DABCYL C2 maleimide (CAS: 1419639-70-5) is a specialized chemical reagent widely used in the fields of chemical biology and pharmaceutical research. This compound serves as a critical tool for labeling and modifying biomolecules, particularly proteins and peptides, due to its reactive maleimide group that selectively binds to thiol groups (-SH) in cysteine residues. Recent studies have highlighted its utility in fluorescence quenching, FRET (Förster Resonance Energy Transfer) applications, and the development of diagnostic probes and therapeutic agents.

In the context of recent advancements, DABCYL C2 maleimide has been employed in the design of novel biosensors. A 2023 study published in Analytical Chemistry demonstrated its use in constructing a highly sensitive protease activity sensor. The researchers conjugated DABCYL C2 maleimide to a fluorescent peptide substrate, creating a FRET-based system where protease cleavage resulted in a measurable fluorescence signal. This innovation holds promise for early disease detection, particularly in cancer and infectious diseases.

Another significant application of DABCYL C2 maleimide is in the field of targeted drug delivery. A recent preprint on bioRxiv detailed its incorporation into antibody-drug conjugates (ADCs). The maleimide group facilitated stable linkage between the antibody and the cytotoxic payload, while the DABCYL moiety provided a means to monitor conjugate stability in vivo. This approach addresses a key challenge in ADC development—ensuring the drug remains attached until reaching the target site.

The compound's role in studying protein-protein interactions has also seen notable progress. A 2024 paper in Nature Chemical Biology described a novel crosslinking strategy using DABCYL C2 maleimide to capture transient interactions in signal transduction pathways. This method provided unprecedented spatial resolution of these dynamic processes, offering new insights into cellular communication mechanisms.

From a synthetic chemistry perspective, recent work has focused on improving the stability and specificity of DABCYL C2 maleimide conjugates. A team at MIT reported in Journal of the American Chemical Society the development of a next-generation derivative with enhanced resistance to hydrolysis while maintaining excellent thiol reactivity. This advancement addresses a longstanding limitation of maleimide-based reagents in biological applications.

In conclusion, DABCYL C2 maleimide (1419639-70-5) continues to be a versatile and valuable tool in chemical biology research. Its applications span from basic science to translational medicine, with recent innovations particularly impacting biosensor development, targeted therapeutics, and protein interaction studies. As research progresses, we anticipate seeing further refinements to this reagent class and expansion of its applications in pharmaceutical development and diagnostic technologies.